Cas no 2166166-79-4 ((1S,4R,5S)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptane-5-carboxylic acid)

(1S,4R,5S)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptane-5-carboxylic acid is a chiral bicyclic compound featuring a rigid norbornane scaffold with a Boc-protected amine and a carboxylic acid functional group. Its stereospecific (1S,4R,5S) configuration ensures high enantiopurity, making it valuable for asymmetric synthesis and pharmaceutical intermediates. The tert-butoxycarbonyl (Boc) group provides stability under basic conditions while allowing selective deprotection under acidic conditions. The carboxylic acid moiety offers versatility for further derivatization, such as amide coupling or esterification. This compound’s constrained bicyclic structure enhances conformational control, useful in peptidomimetics and medicinal chemistry applications. Its well-defined stereochemistry and functional group compatibility make it a reliable building block for complex molecule synthesis.
(1S,4R,5S)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptane-5-carboxylic acid structure
2166166-79-4 structure
Product Name:(1S,4R,5S)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptane-5-carboxylic acid
CAS No:2166166-79-4
MF:C12H19NO4
MW:241.28
MDL:MFCD31537165
CID:5106099
PubChem ID:135392176
Update Time:2026-03-03

(1S,4R,5S)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptane-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • (1S,4R,5S)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptane-5-carboxylic acid
    • 2-Azabicyclo[2.2.1]heptane-2,5-dicarboxylic acid, 2-(1,1-dimethylethyl) ester, (1S,4R,5S)- (ACI)
    • 2166166-79-4
    • (1S,4R,5S)-2-(tert-Butoxycarbonyl)-2-azabicyclo[2.2.1]heptane-5-carboxylic acid
    • SCHEMBL25935241
    • (1S,4R,5S)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptane-5-carboxylicacid
    • F98133
    • MDL: MFCD31537165
    • Inchi: 1S/C12H19NO4/c1-12(2,3)17-11(16)13-6-7-4-8(13)5-9(7)10(14)15/h7-9H,4-6H2,1-3H3,(H,14,15)/t7-,8-,9-/m0/s1
    • InChI Key: GMGUVTWUHZJSAF-CIUDSAMLSA-N
    • SMILES: [C@]12([H])C[C@]([H])([C@@H](C(O)=O)C1)CN2C(OC(C)(C)C)=O

Computed Properties

  • Exact Mass: 241.13140809g/mol
  • Monoisotopic Mass: 241.13140809g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 347
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 3
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 66.8Ų

(1S,4R,5S)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptane-5-carboxylic acid Pricemore >>

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Additional information on (1S,4R,5S)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptane-5-carboxylic acid

The Compound (1S,4R,5S)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptane-5-carboxylic Acid: A Comprehensive Overview

The compound (1S,4R,5S)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptane-5-carboxylic acid with CAS No 2166166-79-4 is a highly specialized organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of bicyclic structures, which are known for their unique physical and chemical properties. The molecule's structure features a bicyclo[2.2.1]heptane framework, a tert-butoxy carbonyl group, and a carboxylic acid moiety, making it a versatile building block for various applications.

Recent advancements in synthetic methodologies have enabled the efficient synthesis of this compound. Researchers have employed strategies such as ring-closing metathesis and stereoselective catalysis to construct the bicyclic core with high precision. The incorporation of the tert-butoxy carbonyl group has been shown to enhance the molecule's stability and solubility, making it suitable for use in drug delivery systems and bioactive agents.

One of the most promising applications of (1S,4R,5S)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptane-5-carboxylic acid lies in its potential as a precursor for peptide synthesis. The carboxylic acid group can be activated to form amides or esters, enabling the construction of complex peptide sequences with high fidelity. This has been particularly useful in the development of cyclic peptides, which are known for their potent biological activities.

In terms of pharmacological properties, studies have demonstrated that this compound exhibits excellent bioavailability and minimal toxicity in preclinical models. Its unique stereochemistry contributes to its ability to interact with specific biological targets, such as enzymes and receptors, making it a valuable tool in drug discovery efforts.

Recent research has also explored the use of (1S,4R,5S)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptane-5-carboxylic acid in the development of nanomaterials for biomedical applications. By incorporating this compound into polymer networks or lipid vesicles, scientists have created systems with enhanced drug-loading capacities and controlled release profiles.

The environmental impact of this compound has also been a topic of interest among researchers. Studies have shown that it undergoes rapid biodegradation under aerobic conditions, reducing its potential to accumulate in ecosystems. This makes it an eco-friendly alternative to traditional synthetic compounds in various industrial applications.

In conclusion, (1S,4R,5S)-2-[(tert-butoxy)carbonyl]-2-azabicyclo[2.2.1]heptane-5-carboxylic acid (CAS No 2166166-79-4) is a multifaceted compound with a wide range of applications in chemistry and biology. Its unique structure and favorable properties make it an invaluable tool for researchers across various disciplines.

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